Cas no 93933-64-3 (2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol)

• Product Name: 2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol
• CAS No: 93933-64-3
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 752459
• PubChem ID: 15095947
• Update Time: 2024-03-01

2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4,4'-[(2-hydroxy-5-methyl-1,3-phenylene)bis(methylene)]bis-
• 2,6-bis(2,4-dihydroxybenzyl)-4-methylphenol
• 2,6-bis(2,4-dihydroxybenzyl)-p-cresol
• 4,4'-((2-Hydroxy-5-methyl-1,3-phenylene)bis(methylene))bis(benzene-1,3-diol)
• 4-[[3-[(2,4-dihydroxyphenyl)methyl]-2-hydroxy-5-methylphenyl]methyl]benzene-1,3-diol
• 2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol

• Inchi： 1S/C21H20O5/c1-12-6-15(8-13-2-4-17(22)10-19(13)24)21(26)16(7-12)9-14-3-5-18(23)11-20(14)25/h2-7,10-11,22-26H,8-9H2,1H3
• InChI Key： BXXUUZSHXORWRC-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1CC1C=CC(=CC=1O)O)CC1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids